Cas no 177971-60-7 (1-Piperazinecarboxylicacid, 4-[2-(cyclohexylamino)-2-oxoethyl]-, 1,1-dimethylethyl ester)
177971-60-7 structure
Product Name:1-Piperazinecarboxylicacid, 4-[2-(cyclohexylamino)-2-oxoethyl]-, 1,1-dimethylethyl ester
CAS No:177971-60-7
MF:C17H31N3O3
MW:325.446344614029
CID:136662
PubChem ID:11045609
Update Time:2025-04-19
1-Piperazinecarboxylicacid, 4-[2-(cyclohexylamino)-2-oxoethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1-Piperazinecarboxylicacid, 4-[2-(cyclohexylamino)-2-oxoethyl]-, 1,1-dimethylethyl ester
- tert-butyl 4-[2-(cyclohexylamino)-2-oxoethyl]piperazine-1-carboxylate
- 4-CYCLOHEXYLCARBAMOYLMETHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- DTXSID10453200
- tert-butyl 4-(2-(cyclohexylamino)-2-oxoethyl)piperazine-1-carboxylate
- 1-Piperazinecarboxylicacid,4-[2-(cyclohexylamino)-2-oxoethyl]-,1,1-dimethylethyl ester
- AKOS015911487
- 177971-60-7
-
- Inchi: 1S/C17H31N3O3/c1-17(2,3)23-16(22)20-11-9-19(10-12-20)13-15(21)18-14-7-5-4-6-8-14/h14H,4-13H2,1-3H3,(H,18,21)
- InChI Key: DJZDLYMUXBNSOW-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCN(CC(NC2CCCCC2)=O)CC1)=O
Computed Properties
- Exact Mass: 325.23700
- Monoisotopic Mass: 325.23654186g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 61.9Ų
Experimental Properties
- PSA: 61.88000
- LogP: 2.25470
1-Piperazinecarboxylicacid, 4-[2-(cyclohexylamino)-2-oxoethyl]-, 1,1-dimethylethyl ester Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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